Cas no 2171426-31-4 ((2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid)

• Product Name: (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid
• CAS No: 2171426-31-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6035201
• PubChem ID: 165544150
• Update Time: 2025-10-28

(2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid
• (2S)-2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-3,3-dimethylbutanoic acid
• 2171426-31-4
• EN300-1517536

• Inchi： 1S/C28H36N2O5/c1-18(13-14-24(31)30-25(26(32)33)28(2,3)4)15-16-29-27(34)35-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23,25H,13-17H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)/t18?,25-/m1/s1
• InChI Key： FCMHMJINCPMXPV-IXXGTQFESA-N
• SMILES： O(C(NCCC(C)CCC(N[C@H](C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid

Research Brief on (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid (CAS: 2171426-31-4)

In recent years, the compound (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid (CAS: 2171426-31-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This peptide derivative, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and as a building block in solid-phase peptide synthesis (SPPS).

The compound's structure includes a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis due to its stability under basic conditions and ease of removal under mild conditions. The presence of the 3,3-dimethylbutanoic acid moiety further enhances its utility in the design of novel peptide conjugates, offering opportunities for modifications that can improve pharmacokinetic properties.

Recent studies have focused on optimizing the synthesis of (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid to achieve higher yields and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), have been employed to characterize the compound and ensure its suitability for downstream applications. Additionally, researchers have investigated its reactivity in coupling reactions, which are critical for the assembly of complex peptide sequences.

One of the key findings from recent research is the compound's role in the development of peptide-based inhibitors targeting specific enzymes involved in disease pathways. For instance, derivatives of (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid have shown promise in inhibiting proteases associated with cancer and inflammatory diseases. These findings highlight the compound's potential as a versatile scaffold for therapeutic agents.

Furthermore, the stability and solubility of (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid in various solvents have been evaluated to facilitate its use in large-scale peptide synthesis. Researchers have also explored its compatibility with automated peptide synthesizers, which are increasingly being adopted in industrial settings for the production of peptide drugs.

In conclusion, (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid (CAS: 2171426-31-4) represents a valuable tool in peptide chemistry and drug discovery. Its unique structural properties and versatility make it a promising candidate for further research and development. Future studies may focus on expanding its applications in targeted drug delivery systems and exploring its potential in other therapeutic areas.